Cas no 1105234-43-2 (5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• CAS No: 1105234-43-2
• MF: C₁₄H₈ClF₃N₂O₃S₂
• MW: 408.803130149841
• CID: 5385626
• Update Time: 2025-05-18

5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[(5-Chloro-2-thienyl)sulfonyl]methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• Inchi： 1S/C14H8ClF3N2O3S2/c15-10-4-5-12(24-10)25(21,22)7-11-19-13(20-23-11)8-2-1-3-9(6-8)14(16,17)18/h1-6H,7H2
• InChI Key： XLSZALRNWQIKBK-UHFFFAOYSA-N
• SMILES： O1C(CS(C2SC(Cl)=CC=2)(=O)=O)=NC(C2=CC=CC(C(F)(F)F)=C2)=N1

Experimental Properties

• Density: 1.564±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.1±60.0 °C(Predicted)
• pka: -3.89±0.42(Predicted)

Additional information on 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

Introduction to 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 1105234-43-2)

5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1105234-43-2, belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a sulfonyl methyl group attached to a thiophene ring and a trifluoromethyl phenyl moiety, which contribute to its unique chemical properties and reactivity.

The< strong>5-chlorothiophen-2-yl substituent in the molecule plays a crucial role in modulating its pharmacological profile. Thiophene derivatives are widely recognized for their involvement in various biological processes, and the introduction of a chlorine atom at the 5-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack. This feature is particularly valuable in drug design, as it allows for further functionalization and the development of novel compounds with tailored biological activities.

The presence of the< strong>1,2,4-oxadiazole core in this compound is another significant factor contributing to its potential therapeutic value. Oxadiazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>3-[3-(trifluoromethyl)phenyl] group further enhances the molecule's pharmacokinetic profile by increasing its lipophilicity and metabolic stability. These characteristics make it an attractive candidate for further development as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on oxadiazole derivatives due to their broad spectrum of biological activities. Several studies have demonstrated the efficacy of these compounds in inhibiting various enzymes and receptors involved in pathogenic processes. For instance, research has shown that oxadiazole derivatives can exhibit potent inhibitory effects on kinases, which are key targets in cancer therapy. The< strong>5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl} moiety in this compound may also contribute to its ability to interact with biological targets, potentially leading to the development of new drugs with improved efficacy and reduced side effects.

The< strong>trifluoromethyl group is another important feature of this molecule that influences its pharmacological properties. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity, metabolic stability, and lipophilicity. In this context, the< strong>3-[3-(trifluoromethyl)phenyl] group in 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole may play a critical role in optimizing its interaction with biological targets and improving its overall pharmacological profile.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl methyl group onto the thiophene ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the trifluoromethyl phenyl group requires careful selection of reagents and catalysts to achieve the desired regioselectivity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision.

The potential applications of 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable scaffold for developing novel materials with specialized properties. For example, researchers have explored the use of oxadiazole derivatives in organic electronics due to their electron-deficient nature and ability to form stable radicals. The< strong>5-chlorothiophen-2-yl and< strong>trifluoromethyl groups may also contribute to its stability under various environmental conditions, making it suitable for applications in coatings or adhesives.

In conclusion, 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 1105234-43-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its complex structure incorporates several key functional groups that contribute to its unique chemical properties and reactivity. Further research is warranted to fully explore its biological activities and develop novel therapeutic agents based on this promising scaffold.